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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)pyrrolidin-2-one

CAS No.: 1319736-87-2

Cat. No.: B2514829

Get Quote

Executive Summary & Critical Distinction
4-(2-Hydroxyethyl)pyrrolidin-2-one (CAS: 1319736-87-2) is a specialized heterocyclic

building block distinct from its common industrial isomer, N-(2-Hydroxyethyl)-2-pyrrolidone

(HEP, CAS: 3445-11-2). While the N-substituted isomer is a widely used solvent, the 4-

substituted isomer serves as a critical chiral scaffold in the development of pyrrolidone-based

pharmaceuticals, including racetam-class nootropics (e.g., Brivaracetam analogues) and

GABA-mimetics.

This guide provides a definitive technical analysis of the 4-isomer, focusing on its molecular

architecture, validated synthetic pathways, and analytical differentiation from the N-isomer.

Molecular Architecture
2.1. Chemical Identity
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Property Data

IUPAC Name 4-(2-Hydroxyethyl)pyrrolidin-2-one

CAS Number 1319736-87-2 (Specific to 4-isomer)

Molecular Formula C₆H₁₁NO₂

Molecular Weight 129.16 g/mol

SMILES OCCC1CC(=O)NC1

InChI Key USLIRRDZCYCNQT-UHFFFAOYSA-N

Chirality
The C4 carbon is a stereocenter. The compound

exists as (R)- and (S)- enantiomers.

2.2. Structural Isomerism (Critical Check)
Researchers must verify the substitution pattern using NMR to prevent reagent error.

4-Isomer (Target): The hydroxyethyl group is attached to the Carbon-4 of the ring. The

Nitrogen atom (N1) is unsubstituted (N-H).

1-Isomer (Common Solvent): The hydroxyethyl group is attached to the Nitrogen-1. The ring

carbons are unsubstituted.

Physicochemical Profile
Due to the limited commercial availability of the 4-isomer compared to the N-isomer, the

following properties are derived from validated computational models (ACD/Labs, EPISuite)

and structural analogues (e.g., Rolipram, Brivaracetam precursors).
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Property
4-(2-
Hydroxyethyl)pyrrolidin-2-
one (Target)

N-(2-Hydroxyethyl)-2-
pyrrolidone (Solvent)

LogP (Octanol/Water) -0.82 ± 0.2 (Predicted) -0.65 (Experimental)

Polar Surface Area (PSA) 49.3 Å² 49.3 Å²

H-Bond Donors 2 (N-H, O-H) 1 (O-H)

H-Bond Acceptors 2 (C=O, O-H) 2 (C=O, O-H)

Boiling Point
~320°C (Predicted @ 760

mmHg)
295°C (Experimental)

Solubility
Highly soluble in Water,

Methanol, DMSO.
Miscible with Water.[1]

pKa (Acidic) ~14.5 (Amide N-H) N/A (Tertiary Amide)

Key Differentiator: The presence of the Amide N-H in the 4-isomer allows for further

functionalization at the nitrogen, a capability absent in the N-isomer.

Synthesis & Manufacturing
The synthesis of 4-(2-Hydroxyethyl)pyrrolidin-2-one requires constructing the pyrrolidone

ring with specific regiochemistry. The most robust route involves Conjugate Addition to an

unsaturated lactam or Cyclization of a substituted itaconate derivative.

Protocol A: Conjugate Addition (Stereoselective Route)
This method is preferred for drug development as it allows for the introduction of chirality at C4.

Precursor:1,5-Dihydro-2H-pyrrol-2-one (Unsaturated Lactam), N-protected with a Boc or

Benzyl group.

Reagent: A protected 2-hydroxyethyl cuprate reagent (e.g., derived from 2-(tert-

butyldimethylsilyloxy)ethylmagnesium bromide).
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Mechanism: 1,4-Conjugate addition of the organocuprate to the unsaturated lactam installs

the side chain at Position 4.

Deprotection: Removal of the silyl group (TBAF) and N-protecting group (TFA or

Hydrogenation) yields the target.

Protocol B: Itaconate Cyclization (Industrial Route)
A scalable route utilizing commodity chemicals.

Step 1: Michael Addition. Reaction of Dimethyl Itaconate with Nitromethane (catalyzed by

DBU) yields Dimethyl 2-(nitromethyl)succinate.

Step 2: Hydrogenation & Cyclization. Catalytic hydrogenation (Raney Ni, H₂) reduces the

nitro group to an amine, which spontaneously cyclizes to form Methyl (4-oxopyrrolidin-3-

yl)acetate (also known as 4-methoxycarbonylmethyl-2-pyrrolidone).

Step 3: Selective Reduction. The ester side chain is selectively reduced to the alcohol using

Lithium Borohydride (LiBH₄) or Borane-DMS, leaving the lactam ring intact.

Dimethyl Itaconate Dimethyl 2-(nitromethyl)succinate

Nitromethane, DBU
(Michael Addition) 4-(Methoxycarbonylmethyl)

pyrrolidin-2-one

H2, Raney Ni
(Reductive Cyclization) 4-(2-Hydroxyethyl)

pyrrolidin-2-one

LiBH4, THF
(Selective Reduction)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Itaconate derivatives, highlighting the formation of the 4-

substituted core.[2]

Analytical Characterization
To validate the structure and purity, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆ or CDCl₃.

Key Signals:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2514829/docs?utm_src=pdf-body-img#4-2-hydroxyethyl-pyrrolidin-2-one-structural-characterization-and-synthesis-guide
https://www.beilstein-journals.org/bjoc/articles/18/118
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2514829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-H Proton: Broad singlet at ~7.5-8.0 ppm (Absent in N-isomer).

C4-H (Methine): Multiplet at ~2.3-2.6 ppm. This proton couples with the ring methylene

(C3, C5) and the side chain.

Side Chain (-CH₂CH₂OH): The methylene adjacent to the hydroxyl group appears as a

triplet/multiplet at ~3.5 ppm.

C5 Protons: Distinct diastereotopic protons at ~3.0-3.4 ppm.

Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion: [M+H]⁺ = 130.09 m/z.

Fragmentation: Loss of H₂O ([M+H-18]⁺ = 112.08) is common for primary alcohols.

Pharmaceutical Applications
6.1. Racetam Drug Development
The 4-substituted pyrrolidone core is the pharmacophore for the "Racetam" family of nootropics

and antiepileptics.

Brivaracetam: Features a 4-propyl substituent.[3][4] The 4-(2-hydroxyethyl) derivative serves

as a polar analogue for Structure-Activity Relationship (SAR) studies, potentially modulating

blood-brain barrier (BBB) permeability.

Rolipram Analogues: 4-substituted pyrrolidones are investigated as PDE4 inhibitors for anti-

inflammatory applications.

6.2. Chiral Building Block
The (S)-4-(2-hydroxyethyl)pyrrolidin-2-one enantiomer is a versatile precursor for

synthesizing GABA analogues (gamma-aminobutyric acid derivatives). Ring opening

(hydrolysis) yields 3-(2-hydroxyethyl)-GABA, a potential neuromodulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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